Cas no 380426-82-4 (2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide
• CAS No: 380426-82-4
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 6600739
• PubChem ID: 2338349
• Update Time: 2025-07-02

2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590007
• 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide
• Z56823493
• 380426-82-4

• Inchi： 1S/C17H15N3O3/c1-22-15-6-5-12(9-16(15)23-2)8-13(10-18)17(21)20-14-4-3-7-19-11-14/h3-9,11H,1-2H3,(H,20,21)/b13-8+
• InChI Key： YLGIDZOCRWZSGV-MDWZMJQESA-N
• SMILES： O(C)C1C(=CC=C(/C=C(\C#N)/C(NC2C=NC=CC=2)=O)C=1)OC

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide

Introduction to 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide (CAS No. 380426-82-4)

2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide, identified by its Chemical Abstracts Service (CAS) number 380426-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyano group, a dimethoxyphenyl moiety, and a pyridinyl substituent, all of which contribute to its distinctive chemical properties and potential biological activities.

The structural composition of 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide is highly reminiscent of molecules that have been explored in the development of novel therapeutic agents. The presence of the cyano group at the propenamide position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the 3,4-dimethoxyphenyl ring serves as a pharmacophoric element that is frequently observed in bioactive compounds, particularly those targeting neurological and cardiovascular pathways.

Furthermore, the pyridin-3-yl group appended to the amide nitrogen not only contributes to the overall electronic distribution of the molecule but also serves as a handle for further functionalization or derivatization. This versatility makes 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide an attractive scaffold for medicinal chemists seeking to design new compounds with tailored biological activities.

In recent years, there has been growing interest in exploring the potential of heterocyclic compounds in drug discovery. The pyridine core is particularly well-studied due to its prevalence in numerous pharmacologically active agents. For instance, pyridine derivatives have been extensively investigated for their roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of a pyridine ring into 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide not only leverages these established SAR (Structure-Activity Relationship) data but also opens up new avenues for modulating biological responses.

The dimethoxyphenyl moiety is another key feature that warrants closer examination. Dimethoxybenzene derivatives are known for their diverse biological effects, ranging from antioxidant and anti-inflammatory properties to more targeted actions such as inhibition of specific enzymes or receptors. In the context of 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide, the dimethoxy group may play a critical role in modulating interactions with biological targets by influencing both hydrophobicity and electronic properties.

The cyano group at the propenamide position is another important structural feature that deserves consideration. Cyano-substituted amides are often found in bioactive molecules due to their ability to engage in hydrogen bonding and polar interactions with biological targets. Additionally, the cyano group can influence the conformational flexibility of the molecule, which may be crucial for achieving optimal binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more precisely predict the binding modes and interactions of small molecules with biological targets. These tools have been instrumental in guiding the design and optimization of molecules like 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists can rapidly identify promising candidates for further experimental validation.

The synthesis of 2-cyano-3-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl)prop-2-enamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, transition-metal-catalyzed cross-coupling reactions have become indispensable tools for constructing heterocyclic frameworks efficiently. Additionally, asymmetric synthesis techniques have enabled the preparation of enantiomerically pure forms of this compound, which is often critical for achieving desired biological activities.

In terms of potential applications, 2-cyano - ̃ - - - - - - - - - - - - -- -( -- -( -- -( -- -( -- -( -- -( -- -( -- -( -- -( -- -( -- -( -- -( -- ( ) propenamide ) propenamide ) propenamide ) propenamide ) propenamide ) propenamide ) propenamide ) propenamide ) propenamide ) propenamide . The structural motifs present in this compound suggest that it may exhibit activity against a range of targets relevant to neurological disorders such as Alzheimer's disease or Parkinson's disease. Additionally, dimethoxyphenyl groups are frequently associated with cardiovascular therapeutics, suggesting potential applications in managing conditions like hypertension or hyperlipidemia . p > < p > Further investigation into the pharmacological profile of this compound is warranted to fully elucidate its therapeutic potential . In particular, future studies should focus on evaluating its interaction with relevant biological targets using both computational and experimental approaches . p > < p > The development of novel therapeutic agents remains a pressing need in modern medicine , and compounds like ̃ - - - - - - ( ) N( pyridin( ( ( ( ( ( ( ( ( ( ( pyridin( pyridin( pyridin( pyridin( pyridin( pyridin( pyridin( pyridin( pyridin( pyridin( pyridin-) prop-) prop-) prop-) prop-) prop-) prop-) prop-) prop-) enamid() enamid() enamid() enamid() enamid() enamid() enamid() enamid() enamid() enamid() e ) e ) e ) e ) e ) e ) e ) e ) e ) e ) amide represent promising starting points for discovering next-generation medicines . p > article > response >